Ethyl 4-{[3-(dimethylamino)propyl]amino}-6,8-dimethylquinoline-3-carboxylate
Ethyl 4-{[3-(dimethylamino)propyl]amino}-6,8-dimethylquinoline-3-carboxylate
BMH-9 is an inhibitor of RNA polymerase I. It acts by causing nucleolar stress and showing potent anticancer activity across many tumor types.
Brand Name:
Vulcanchem
CAS No.:
457937-39-2
VCID:
VC0521566
InChI:
InChI=1S/C19H27N3O2/c1-6-24-19(23)16-12-21-17-14(3)10-13(2)11-15(17)18(16)20-8-7-9-22(4)5/h10-12H,6-9H2,1-5H3,(H,20,21)
SMILES:
CCOC(=O)C1=C(C2=CC(=CC(=C2N=C1)C)C)NCCCN(C)C
Molecular Formula:
C19H27N3O2
Molecular Weight:
329.4 g/mol
Ethyl 4-{[3-(dimethylamino)propyl]amino}-6,8-dimethylquinoline-3-carboxylate
CAS No.: 457937-39-2
Inhibitors
VCID: VC0521566
Molecular Formula: C19H27N3O2
Molecular Weight: 329.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 457937-39-2 |
---|---|
Product Name | Ethyl 4-{[3-(dimethylamino)propyl]amino}-6,8-dimethylquinoline-3-carboxylate |
Molecular Formula | C19H27N3O2 |
Molecular Weight | 329.4 g/mol |
IUPAC Name | ethyl 4-[3-(dimethylamino)propylamino]-6,8-dimethylquinoline-3-carboxylate |
Standard InChI | InChI=1S/C19H27N3O2/c1-6-24-19(23)16-12-21-17-14(3)10-13(2)11-15(17)18(16)20-8-7-9-22(4)5/h10-12H,6-9H2,1-5H3,(H,20,21) |
Standard InChIKey | DRDAFDJAYXZMJW-UHFFFAOYSA-N |
SMILES | CCOC(=O)C1=C(C2=CC(=CC(=C2N=C1)C)C)NCCCN(C)C |
Canonical SMILES | CCOC(=O)C1=C(C2=CC(=CC(=C2N=C1)C)C)NCCCN(C)C |
Appearance | Solid powder |
Description | BMH-9 is an inhibitor of RNA polymerase I. It acts by causing nucleolar stress and showing potent anticancer activity across many tumor types. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | BMH-9; BMH 9; BMH9; |
Reference | 1: Peltonen K, Colis L, Liu H, Jäämaa S, Zhang Z, Af Hällström T, Moore HM, Sirajuddin P, Laiho M. Small molecule BMH-compounds that inhibit RNA polymerase I and cause nucleolar stress. Mol Cancer Ther. 2014 Nov;13(11):2537-46. doi: 10.1158/1535-7163.MCT-14-0256. Epub 2014 Oct 2. PubMed PMID: 25277384; PubMed Central PMCID: PMC4221476. |
PubChem Compound | 1643524 |
Last Modified | Nov 11 2021 |
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